Cas no 187999-26-4 (3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid)

• Product Name: 3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid
• CAS No: 187999-26-4
• MF: C₉H₅ClN₂O₂S
• MW: 240.666199445724
• CID: 2192430
• PubChem ID: 22229312
• Update Time: 2025-06-11

3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid
• EN300-1141743
• DA-08862
• 187999-26-4
• 3-(4-chlorophenyl)-1,2,4-thiadiazole-5-carboxylicacid
• SCHEMBL3647705

• Inchi： 1S/C9H5ClN2O2S/c10-6-3-1-5(2-4-6)7-11-8(9(13)14)15-12-7/h1-4H,(H,13,14)
• InChI Key： GFFZCOZIARESNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NSC(C(=O)O)=N1

Computed Properties

• Exact Mass: 239.9760263Da
• Monoisotopic Mass: 239.9760263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.3Ų

Additional information on 3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid

Recent Advances in the Study of 3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid (CAS: 187999-26-4)

The compound 3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid (CAS: 187999-26-4) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a thiadiazole core, has been investigated for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chlorophenyl moiety and the carboxylic acid functional group contributes to its unique chemical reactivity and pharmacological profile.

Recent studies have focused on the synthesis and optimization of 3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid derivatives to enhance their bioactivity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that structural modifications at the 5-position of the thiadiazole ring significantly influenced the compound's binding affinity to target proteins, particularly in the context of enzyme inhibition. The researchers utilized computational docking studies to predict interactions with key biological targets, followed by in vitro validation.

In the realm of antimicrobial research, 3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid has shown promising activity against drug-resistant bacterial strains. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibition of bacterial efflux pumps, a mechanism often associated with multidrug resistance. The study highlighted the compound's ability to synergize with conventional antibiotics, suggesting its potential as an adjuvant therapy.

The anticancer potential of 3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid has also been explored in recent preclinical studies. Research published in European Journal of Medicinal Chemistry (2023) demonstrated that this compound induces apoptosis in cancer cells through modulation of the PI3K/AKT/mTOR signaling pathway. Notably, the compound showed selective cytotoxicity towards cancer cells while sparing normal cells, indicating a favorable therapeutic window.

From a chemical perspective, advances in the synthetic methodology for 3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid have been reported. A 2024 study in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and reduces environmental impact compared to traditional methods. This development is particularly significant for potential industrial-scale production of the compound and its derivatives.

Pharmacokinetic studies of 3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid have revealed challenges in oral bioavailability, prompting research into prodrug strategies and formulation approaches. Recent work published in Molecular Pharmaceutics (2023) investigated salt forms and nanoparticle delivery systems to enhance the compound's solubility and absorption characteristics.

Looking forward, the diverse biological activities of 3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid make it a promising scaffold for further drug development. Current research efforts are focusing on structure-activity relationship studies to optimize its pharmacological properties while minimizing potential off-target effects. The compound's unique chemical structure continues to inspire novel synthetic approaches and therapeutic applications in the field of medicinal chemistry.